4-(2,4-Dimethylphenyl)sulfonyloxybut-2-ynyl 2,4-dimethylbenzenesulfonate

• CAS No.: 6533-21-7
• Molecular Formula: C20H22O6S2
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 4-(2,4-dimethylphenyl)sulfonyloxybut-2-ynyl 2,4-dimethylbenzenesulfonate
• InChI: InChI=1S/C20H22O6S2/c1-15-7-9-19(17(3)13-15)27(21,22)25-11-5-6-12-26-28(23,24)20-10-8-16(2)14-18(20)4/h7-10,13-14H,11-12H2,1-4H3
• InChI Key: RDOKLLIUVKRYIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)OCC#CCOS(=O)(=O)C2=C(C=C(C=C2)C)C)C

Description

4-(2,4-Dimethylphenyl)sulfonyloxybut-2-ynyl 2,4-dimethylbenzenesulfonate is an organic compound characterized by the presence of sulfonyloxy and dimethylphenyl groups

Preparation Methods

The synthesis of 4-(2,4-Dimethylphenyl)sulfonyloxybut-2-ynyl 2,4-dimethylbenzenesulfonate involves several steps. One common method includes the reaction of pentaphenylbismuth or bromine with diphenylbismuth 2,4-dimethylbenzenesulfonate . The reaction conditions typically involve the use of solvents and specific temperature controls to ensure the desired product is obtained. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

4-(2,4-Dimethylphenyl)sulfonyloxybut-2-ynyl 2,4-dimethylbenzenesulfonate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, the reaction with bromine can lead to the formation of different bismuth compounds .

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a reagent in the synthesis of other complex molecules. In biology and medicine, it may be studied for its potential biological activities and interactions with various biomolecules. Industrially, it can be used in the production of materials with specific properties .

Mechanism of Action

The mechanism of action of 4-(2,4-Dimethylphenyl)sulfonyloxybut-2-ynyl 2,4-dimethylbenzenesulfonate involves its interaction with molecular targets and pathways within a system. The specific molecular targets and pathways depend on the context of its use. For example, in a biological system, it may interact with enzymes or receptors, leading to specific biochemical effects .

Comparison with Similar Compounds

Similar compounds to 4-(2,4-Dimethylphenyl)sulfonyloxybut-2-ynyl 2,4-dimethylbenzenesulfonate include tetraphenylbismuth 2,4-dimethylbenzenesulfonate and diphenylbismuth 2,4-dimethylbenzenesulfonate . These compounds share structural similarities but differ in their specific chemical properties and reactivities. The uniqueness of this compound lies in its specific functional groups and the resulting chemical behavior.